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Abstract

Benzyl methyl ether (CAS 538-86-3), also known as methoxymethylbenzene, is an organic
compound with applications in fragrance, perfumery, and as a solvent in organic synthesis.[1]
[2] A thorough understanding of its physical properties is essential for its effective use in
research, development, and manufacturing. This technical guide provides a detailed overview
of the key physical characteristics of benzyl methyl ether, outlines standardized experimental
protocols for their determination, and presents visual workflows for these procedures.

Core Physical Properties

Benzyl methyl ether is a clear, colorless to slightly yellowish liquid.[2][3] Its fundamental
physical and chemical identifiers are summarized below.
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Property Value Reference(s)
Molecular Formula CsH100 [11[3114115]
Molecular Weight 122.16 g/mol [11[31[41[5]
IUPAC Name (Methoxymethyl)benzene [3]

CAS Number 538-86-3 [1][3]
Appearance Clear, colorless to slightly e

yellowish liquid

A comprehensive summary of the key quantitative physical properties of benzyl methyl ether
is provided in the following table. These values represent a consensus from multiple sources
and are critical for handling, process design, and safety assessments.

Property Value Range Conditions Reference(s)
Boiling Point 169 - 174 °C @ 760 mm Hg [111416171
Melting Point -53t0-52.6 °C [11[3114116118]
Density / Specific
. 0.949 - 0.987 g/mL @ 20-25 °C [1][3][61[9]
Gravity
Refractive Index (n_D) 1.498 - 1.504 @ 20 °C [11[31[6]
Flash Point 51.9-56 °C Closed Cup [1][3][10]
Vapor Pressure 1.50 - 1.66 mmHg @ 25 °C [61[7]
N ~3000 mg/L
Water Solubility ) @ 20 °C [2][6]17]
(Practically Insoluble)
logP (o/w) 1.9-1.92 [6][11][12]
Solubility in Organic )
Soluble Alcohol, Ether, Oils [11[2][13]

Solvents

Experimental Protocols for Property Determination
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Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standard laboratory methodologies for measuring the key properties of

benzyl methyl ether.

Boiling Point Determination (Siwoloboff Method)

The Siwoloboff method is a micro-scale technique ideal for determining the boiling point of
small liquid samples.[3] The principle relies on observing the temperature at which the vapor
pressure of the liquid equals the atmospheric pressure.

Methodology:

o Sample Preparation: A small volume (approx. 0.5 mL) of benzyl methyl ether is placed into
a fusion tube. A capillary tube, sealed at one end, is inverted and placed inside the fusion
tube.

o Apparatus Assembly: The fusion tube is attached to a thermometer using a rubber band or
wire. The assembly is then suspended in a Thiele tube containing a high-boiling point liquid
(e.g., mineral oil), ensuring the sample is level with the thermometer bulb.

e Heating: The side arm of the Thiele tube is gently and evenly heated. This induces
convection currents that ensure uniform temperature distribution.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled,
followed by the vapor of the sample, creating a steady stream of bubbles.

» Determination: Heating is discontinued once a rapid and continuous stream of bubbles is
observed. As the apparatus cools, the bubble stream will slow and stop. The boiling point is
the temperature at which the liquid is drawn back into the capillary tube.[1][3][9]

Measurement

Heat Side Arm Observe Continuous Remove Heat Record Temp. at ) | _oiing Point__
of Thiele Tube Bubble Stream & Allow to Cool Liquid Ingress

Apparatus Setup

Sample Preparation
Insert Inverted
uuuuu Capillary Tube
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Workflow for Boiling Point Determination.

Melting Point Determination (Capillary Method)

For substances that are solid at or near room temperature, the capillary method is standard.
Since benzyl methyl ether has a very low melting point (-52.6 °C), this procedure would
require a cryostat or a specialized low-temperature melting point apparatus. The general
principle remains the same.

Methodology:

o Sample Preparation: The sample must be thoroughly dried and, if solid, finely powdered. A
small amount is loaded into a glass capillary tube (sealed at one end) to a height of 2-3 mm
and packed tightly.[6][10]

o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a
heating/cooling bath or a metal block apparatus. For benzyl methyl ether, a cooling bath
(e.g., ethanol/dry ice) would be used.

o Heating/Cooling Rate: The temperature is lowered until the sample solidifies. Then, the
temperature is raised slowly, typically at a rate of 1-2 °C per minute, as it approaches the
expected melting point.[6]

o Observation: The sample is observed through a magnifying lens. The melting range is
recorded from the temperature at which the first drop of liquid appears (onset of melting) to
the temperature at which the entire sample becomes a transparent liquid (complete melting).
[6] For a pure substance, this range should be narrow.
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Workflow for Melting Point Determination.
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Density Determination (Pycnometer Method)

A pycnometer, or specific gravity bottle, is a flask designed to hold a precise volume of liquid at
a specific temperature, enabling highly accurate density measurements.

Methodology:

e Preparation: A clean, dry pycnometer with its stopper is accurately weighed on an analytical
balance (mo).

» Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized
water) at a controlled temperature. The stopper is inserted, and any excess liquid emerging
from the capillary is carefully wiped away. The filled pycnometer is weighed (m1). The volume
(V) is calculated from V = (m1 - mo) / p_water.

o Sample Measurement: The pychometer is emptied, dried, and filled with benzyl methyl
ether at the same controlled temperature. All exterior surfaces are carefully dried.

o Final Weighing: The pycnometer filled with the sample is weighed (mz).

o Calculation: The density of the sample (p_sample) is calculated using the formula: p_sample
= (m2 - mo) / V.[14][15][16]

Fill with Sample
at Temp (T)

Weigh Filled

Calculate Density (p)
Pycnometer (m2) p=

late
(m2-m0) /

Calibration
Weigh Empty, Fill with Water Weigh Filled (CTNEIAVITLIAM | Use Calculated V.
Dry Pycnometer (m0) at Temp (T) Pycnometer (m1) V= (m1-m0) / p_water

Click to download full resolution via product page

Workflow for Density Determination via Pycnometer.

Solubility Determination

Solubility is qualitatively and quantitatively assessed to understand a compound's behavior in
various solvent systems. This is critical for applications in drug formulation, extraction, and
purification.
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Methodology (Qualitative):

e Solvent Selection: A range of solvents with varying polarities is chosen (e.g., water, ethanol,
diethyl ether, toluene).

e Procedure: A measured amount of the solute (e.g., 25 mg of benzyl methyl ether) is placed
in a test tube.[17]

« Titration: The solvent is added incrementally (e.g., in 0.25 mL portions) with vigorous shaking
after each addition.[17]

o Observation: The compound's solubility is observed. It is classified as "soluble" if it dissolves
completely, "partially soluble" if some remains undissolved, and "insoluble” if no significant
dissolution occurs after adding a total volume (e.g., 3 mL) of the solvent.[18] For benzyl
methyl ether, it is expected to be practically insoluble in water but soluble in common
organic solvents like alcohol and ether.[1][2][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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